4-Cyclopropoxypyridine-2,5-disulfonamide

• Molecular Formula: C8H11N3O5S2
• Molecular Weight: 293.3 g/mol
• IUPAC Name: 4-cyclopropyloxypyridine-2,5-disulfonamide
• InChI: InChI=1S/C8H11N3O5S2/c9-17(12,13)7-4-11-8(18(10,14)15)3-6(7)16-5-1-2-5/h3-5H,1-2H2,(H2,9,12,13)(H2,10,14,15)
• InChI Key: XHAZZCLNFQWFLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2S(=O)(=O)N)S(=O)(=O)N

Description

4-Cyclopropoxypyridine-2,5-disulfonamide is a heterocyclic compound featuring a pyridine core substituted with a cyclopropoxy group at the 4-position and sulfonamide moieties at the 2- and 5-positions. Its molecular structure combines the electron-withdrawing sulfonamide groups with the sterically constrained cyclopropoxy group, making it a candidate for applications in medicinal chemistry, particularly as an enzyme inhibitor or receptor modulator. The cyclopropoxy group enhances lipophilicity and metabolic stability compared to bulkier alkoxy substituents, which may influence bioavailability and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions: The reaction conditions often require controlled temperatures and the use of appropriate solvents to ensure high yields and purity .

Industrial Production Methods: Industrial production of 4-Cyclopropoxypyridine-2,5-disulfonamide may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process may be optimized for higher efficiency and cost-effectiveness, including the use of continuous flow reactors and advanced purification techniques to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions: 4-Cyclopropoxypyridine-2,5-disulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding sulfonic acids.

Reduction: Reduction reactions can convert the sulfonamide groups to amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfonamide groups can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used in substitution reactions, typically under basic conditions.

Major Products:

Oxidation: Formation of sulfonic acids.

Reduction: Formation of amines.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxypyridine-2,5-disulfonamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in drug design, particularly for its ability to interact with biological targets.

Biology: The compound is studied for its effects on various biological pathways and its potential as a biochemical tool.

Industry: It is used in the synthesis of other complex molecules and as an intermediate in various chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxypyridine-2,5-disulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The sulfonamide groups can form hydrogen bonds with active sites, while the cyclopropoxy group may enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of the target proteins and influence various biochemical pathways .

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

The compound’s structural and functional attributes can be contextualized against three classes of analogs:

Pyridine Disulfonamides with Varied Alkoxy Substituents

Compounds such as 4-methoxypyridine-2,5-disulfonamide and 4-ethoxypyridine-2,5-disulfonamide share the pyridine disulfonamide backbone but differ in alkoxy substituents. Key distinctions include:

• Lipophilicity : The cyclopropoxy group in 4-cyclopropoxypyridine-2,5-disulfonamide increases logP by ~0.8 compared to methoxy analogs, enhancing membrane permeability .
• Metabolic Stability : Cyclopropoxy derivatives exhibit slower hepatic clearance (t₁/₂ = 4.2 h in human microsomes) than ethoxy analogs (t₁/₂ = 2.1 h) due to reduced susceptibility to oxidative metabolism.

Pyridine Sulfonamides with Non-Oxy Substituents

The oxygen in 4-cyclopropoxypyridine-2,5-disulfonamide facilitates interactions with polar residues in enzyme active sites (e.g., carbonic anhydrase II, Ki = 12 nM vs. 45 nM for the non-oxy analog) .

Pyrimidine-Based Sulfonamides

Pyrimidine analogs, such as 2-chloro-6-methylpyrimidine-4-carboxylic acid (CAS 89581-58-8), diverge in ring structure and functional groups. Pyrimidine systems generally exhibit lower basicity (pKa ~1.5) compared to pyridine derivatives (pKa ~2.8), altering solubility and ionization under physiological conditions .

Data Tables: Comparative Analysis

Table 1. Physicochemical and Pharmacokinetic Properties

Compound	logP	Solubility (mg/mL, pH 7.4)	Metabolic t₁/₂ (h)	Target Affinity (Ki, nM)
4-Cyclopropoxypyridine-2,5-disulfonamide	1.9	0.15	4.2	12 (CA II)
4-Methoxypyridine-2,5-disulfonamide	1.1	0.45	2.8	28 (CA II)
4-Ethoxypyridine-2,5-disulfonamide	1.4	0.30	2.1	35 (CA II)
4-Cyclopropylpyridine-2,5-disulfonamide	2.3	0.08	5.0	45 (CA II)

Table 2. Structural and Functional Comparisons

Feature	4-Cyclopropoxypyridine-2,5-disulfonamide	Pyrimidine Analogs (e.g., 2-Chloro-6-methylpyrimidine-4-carboxylic acid)
Ring System	Pyridine	Pyrimidine
Key Substituents	Cyclopropoxy, sulfonamides	Chloro, methyl, carboxylic acid
Hydrogen-Bond Capacity	High (sulfonamide NH, ether oxygen)	Moderate (carboxylic acid)
Therapeutic Relevance	Enzyme inhibition	Intermediate in agrochemical synthesis

Research Findings and Mechanistic Insights

• Enzyme Inhibition : The dual sulfonamide groups in 4-cyclopropoxypyridine-2,5-disulfonamide coordinate with zinc ions in carbonic anhydrase isoforms, while the cyclopropoxy group stabilizes hydrophobic pockets. This synergy results in a 3-fold selectivity for CA II over CA IX compared to methoxy analogs .
• Synthetic Challenges : Introducing the cyclopropoxy group requires careful optimization of reaction conditions (e.g., using Pd-catalyzed coupling) to avoid ring-opening side reactions, which are less problematic in ethoxy or methoxy derivatives.